Cas no 1261920-41-5 (5-(2,4-Difluorophenyl)picolinic acid)

5-(2,4-Difluorophenyl)picolinic acid is a fluorinated aromatic compound featuring a picolinic acid scaffold substituted with a 2,4-difluorophenyl group. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The difluorophenyl moiety enhances metabolic stability and lipophilicity, while the picolinic acid group provides a versatile handle for further functionalization. Its well-defined crystalline form ensures high purity and reproducibility in reactions. This compound is particularly useful in the development of bioactive molecules, including kinase inhibitors and antimicrobial agents, due to its ability to modulate intermolecular interactions. Its stability under standard conditions facilitates handling and storage.

5-(2,4-Difluorophenyl)picolinic acid structure

1261920-41-5 structure

Product Name:5-(2,4-Difluorophenyl)picolinic acid

CAS No:1261920-41-5

MF:C₁₂H₇F₂NO₂

MW:235.186290025711

MDL:MFCD17607676

CID:5158348

PubChem ID:53211473

Update Time:2026-03-04

5-(2,4-Difluorophenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

- 5-(2,4-difluorophenyl)picolinic acid
- 5-(2,4-difluorophenyl)picolinicacid
- 5-(2,4-Difluorophenyl)picolinic acid
- MDL： MFCD17607676
- Inchi： 1S/C12H7F2NO2/c13-8-2-3-9(10(14)5-8)7-1-4-11(12(16)17)15-6-7/h1-6H,(H,16,17)
- InChI Key： NIRPNVHMWSAYAO-UHFFFAOYSA-N
- SMILES： FC1C=C(C=CC=1C1C=NC(C(=O)O)=CC=1)F

Computed Properties

Exact Mass: 235.04448479g/mol
Monoisotopic Mass: 235.04448479g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 288
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 50.2

5-(2,4-Difluorophenyl)picolinic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB323753-5 g	5-(2,4-Difluorophenyl)picolinic acid, 95%; .	1261920-41-5	95%	5g	€1159.00	2023-06-21
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00839950-1g	5-(2,4-DIfluorophenyl)picolinic acid	1261920-41-5	97%	1g	￥4977.0	2023-04-04
abcr	AB323753-5g	5-(2,4-Difluorophenyl)picolinic acid, 95%; .	1261920-41-5	95%	5g	€1159.00	2024-06-08
Ambeed	A784045-1g	5-(2,4-DIfluorophenyl)picolinic acid	1261920-41-5	97%	1g	$725.0	2024-04-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1846795-1g	5-(2,4-Difluorophenyl)picolinic acid	1261920-41-5	98%	1g	￥6597.00	2024-08-09

5-(2,4-Difluorophenyl)picolinic acid Related Literature

1. Essential effect of the electrolyte on the mechanical and chemical degradation of LiNi0.8Co0.15Al0.05O2 cathodes upon long-term cycling†‡

Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
2. Evidence of rutile-to-anatase photo-induced electron transfer in mixed-phase TiO2 by solid-state NMR spectroscopy†

Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
3. Fast-Track to Research Data Management in Experimental Material Science-Setting the Ground for Research Group Level Materials Digitalization.

LarsBanko,AlfredLudwig
4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†

Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
5. Fe/Fe3C@C nanoparticles encapsulated in N-doped graphene–CNTs framework as an efficient bifunctional oxygen electrocatalyst for robust rechargeable Zn–air batteries†

Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 5-(2,4-Difluorophenyl)picolinic acid

5-(2,4-Difluorophenyl)picolinic Acid: A Comprehensive Overview

The compound 5-(2,4-Difluorophenyl)picolinic acid, identified by the CAS number 1261920-41-5, is a highly specialized organic compound with significant applications in various scientific and industrial domains. This compound belongs to the class of picolinic acids, which are derivatives of picoline—a heterocyclic aromatic compound. The presence of the 2,4-difluorophenyl group introduces unique electronic and structural properties to the molecule, making it a subject of interest in both academic research and industrial development.

Recent studies have highlighted the potential of 5-(2,4-Difluorophenyl)picolinic acid in the field of medicinal chemistry. Researchers have explored its role as a ligand in metalloenzyme inhibition and as a building block for drug design. The compound's ability to coordinate with metal ions has been extensively studied, particularly in the context of transition metals like zinc and copper. These studies have demonstrated its potential as an inhibitor of enzymes such as carbonic anhydrase, which is implicated in various diseases including glaucoma and cancer.

In addition to its medicinal applications, 5-(2,4-Difluorophenyl)picolinic acid has found utility in materials science. Its coordination properties make it a valuable component in the synthesis of metal-organic frameworks (MOFs) and coordination polymers. Recent advancements in this area have leveraged its ability to form stable frameworks with high surface areas, which are promising for gas storage and catalytic applications.

The synthesis of 5-(2,4-Difluorophenyl)picolinic acid typically involves multi-step organic reactions, including Friedel-Crafts acylation and subsequent oxidation steps. The optimization of these synthetic routes has been a focus of recent research efforts, with chemists aiming to improve yield and reduce reaction times. Novel methodologies, such as microwave-assisted synthesis and catalytic asymmetric synthesis, have shown promise in achieving these goals.

From an analytical standpoint, the characterization of 5-(2,4-Difluorophenyl)picolinic acid has been enhanced by advanced spectroscopic techniques such as NMR and X-ray crystallography. These methods have provided detailed insights into its molecular structure and conformational preferences. Such information is crucial for understanding its interactions with biological systems and for designing more effective drug candidates.

In conclusion, 5-(2,4-Difluorophenyl)picolinic acid (CAS No. 1261920-41-5) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties continue to drive innovative research, positioning it as a key player in the development of new drugs, materials, and technologies. As scientific advancements unfold, the potential of this compound is expected to expand further, contributing significantly to both academic knowledge and industrial progress.